9-(4-methoxypyrimidin-2-yl)-9H-purin-6-amine
Overview
Description
9-(4-Methoxypyrimidin-2-yl)-9H-purin-6-amine, also known as 6-MMP, is a synthetic purine derivative with a wide range of applications in scientific research. It is a purine analogue that can be used in biochemical and physiological studies, as well as in laboratory experiments. 6-MMP has been used to study the structure and function of certain enzymes, as well as to investigate the role of purines in the regulation of physiological processes.
Scientific Research Applications
9-(4-methoxypyrimidin-2-yl)-9H-purin-6-amine has been used in scientific research as a tool to study the structure and function of certain enzymes. It has been used to investigate the role of purines in the regulation of physiological processes, such as cell proliferation and apoptosis. In addition, 9-(4-methoxypyrimidin-2-yl)-9H-purin-6-amine has been used to study the role of purines in the regulation of gene expression and protein synthesis.
Mechanism of Action
9-(4-methoxypyrimidin-2-yl)-9H-purin-6-amine acts as an inhibitor of purine nucleoside phosphorylase (PNP), an enzyme involved in the metabolism of purine nucleosides. 9-(4-methoxypyrimidin-2-yl)-9H-purin-6-amine binds to the active site of PNP, blocking the enzyme's ability to catalyze the breakdown of purine nucleosides. This inhibition of PNP can lead to an increase in the levels of purine nucleosides in the cell, which can have a variety of effects on the cell's physiology.
Biochemical and Physiological Effects
The inhibition of PNP by 9-(4-methoxypyrimidin-2-yl)-9H-purin-6-amine can lead to an increase in the levels of purine nucleosides in the cell. This can lead to an increase in the production of purine derivatives, such as adenosine and guanosine, which can have a variety of effects on the cell's physiology. For example, increased levels of purine derivatives can lead to increased cell proliferation and apoptosis, as well as increased gene expression and protein synthesis.
Advantages and Limitations for Lab Experiments
9-(4-methoxypyrimidin-2-yl)-9H-purin-6-amine is a useful tool for researchers studying the structure and function of purine-dependent enzymes, as well as the role of purines in the regulation of physiological processes. The advantages of using 9-(4-methoxypyrimidin-2-yl)-9H-purin-6-amine in laboratory experiments include its ease of synthesis, its high affinity for PNP, and its ability to increase the levels of purine derivatives in the cell. However, 9-(4-methoxypyrimidin-2-yl)-9H-purin-6-amine has some limitations, such as its relatively short half-life and its potential to cause cytotoxicity.
Future Directions
There are a number of potential future directions for 9-(4-methoxypyrimidin-2-yl)-9H-purin-6-amine research. These include further investigation of the mechanism of action of 9-(4-methoxypyrimidin-2-yl)-9H-purin-6-amine and its effects on different cell types, as well as the development of new synthetic methods for the synthesis of 9-(4-methoxypyrimidin-2-yl)-9H-purin-6-amine. In addition, further research into the potential therapeutic applications of 9-(4-methoxypyrimidin-2-yl)-9H-purin-6-amine is needed. Finally, further research into the biochemical and physiological effects of 9-(4-methoxypyrimidin-2-yl)-9H-purin-6-amine is necessary in order to understand its full potential as a tool for scientific research.
Synthesis Methods
The synthesis of 9-(4-methoxypyrimidin-2-yl)-9H-purin-6-amine can be achieved through a multi-step process. The first step involves the synthesis of 9-(4-methoxypyrimidin-2-yl)-9H-purin-6-ylamine (MMPY) from 4-methoxybenzyl isocyanide and 1-amino-9H-purin-6-amine. The second step involves the conversion of MMPY to 9-(4-methoxypyrimidin-2-yl)-9H-purin-6-amine by reaction with potassium carbonate in aqueous ethanol. The final step involves the purification of 9-(4-methoxypyrimidin-2-yl)-9H-purin-6-amine by chromatography.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 9-(4-methoxypyrimidin-2-yl)-9H-purin-6-amine involves the synthesis of the pyrimidine and purine moieties separately, followed by their coupling to form the final compound.", "Starting Materials": [ "4-methoxypyrimidine-2-carboxylic acid", "ammonium bicarbonate", "formic acid", "acetic anhydride", "6-chloropurine" ], "Reaction": [ "Step 1: Synthesis of 4-methoxypyrimidine-2-carboxylic acid by reacting 4-methoxypyrimidine with formic acid and ammonium bicarbonate.", "Step 2: Conversion of 4-methoxypyrimidine-2-carboxylic acid to its acyl chloride derivative by reacting with thionyl chloride.", "Step 3: Coupling of the acyl chloride derivative with 6-chloropurine in the presence of a base such as triethylamine to form the intermediate 9-(4-methoxypyrimidin-2-yl)-9H-purine-6-carboxylic acid.", "Step 4: Reduction of the carboxylic acid group to an amine using a reducing agent such as lithium aluminum hydride to obtain the final product, 9-(4-methoxypyrimidin-2-yl)-9H-purin-6-amine." ] } | |
CAS RN |
2758006-39-0 |
Product Name |
9-(4-methoxypyrimidin-2-yl)-9H-purin-6-amine |
Molecular Formula |
C10H9N7O |
Molecular Weight |
243.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
